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Compound of Interest

Compound Name: 2,2-Dimethyl-1,3-dithiane

Cat. No.: B15486660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry data for 2,2-
Dimethyl-1,3-dithiane, a heterocyclic compound with applications in organic synthesis. This

document outlines the expected mass spectral data, a detailed experimental protocol for its

analysis by gas chromatography-mass spectrometry (GC-MS), and visual representations of

the analytical workflow and fragmentation pathway.

Physicochemical Properties
A summary of the key physicochemical properties of 2,2-Dimethyl-1,3-dithiane is presented in

Table 1.

Property Value Reference

Molecular Formula C6H12S2 [1]

Molecular Weight 148.29 g/mol [1]

Exact Mass 148.03804273 Da [1]

CAS Number 6007-22-3 [1]

IUPAC Name 2,2-dimethyl-1,3-dithiane [1]
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Mass Spectrometry Data
The primary method for analyzing volatile and semi-volatile compounds like 2,2-Dimethyl-1,3-
dithiane is Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Electron Ionization Mass Spectrum
Electron ionization of 2,2-Dimethyl-1,3-dithiane results in the formation of a molecular ion

(M+) and various fragment ions. The mass spectrum is characterized by a molecular ion peak

at an m/z of 148.[1] Due to the lack of a publicly available, comprehensive fragmentation table,

Table 2 summarizes the expected major fragment ions based on the structure of the molecule

and common fragmentation patterns of thioacetals. The relative intensities are estimations and

may vary based on experimental conditions.

m/z
Proposed
Fragment Ion

Proposed Structure
Relative Intensity
(Estimated)

148
[C6H12S2]+•

(Molecular Ion)
[M]+• High

133 [C5H9S2]+ [M - CH3]+ Moderate

105 [C4H9S]+ [M - CH3 - C2H4]+ Moderate to High

87 [C4H7S]+ [M - CH3 - S]+ Moderate

74 [C2H6S2]+• [CH2S2CH2]+• High

59 [C2H3S]+ [CH3CS]+ Moderate

41 [C3H5]+ [Allyl Cation]+ Low to Moderate

Experimental Protocol: GC-MS Analysis
The following is a representative protocol for the analysis of 2,2-Dimethyl-1,3-dithiane using a

standard Gas Chromatography-Mass Spectrometry system. This protocol is based on

established methods for the analysis of volatile sulfur compounds.[2][3][4]

Sample Preparation
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Standard Solution: Prepare a stock solution of 2,2-Dimethyl-1,3-dithiane in a volatile, non-

polar solvent such as dichloromethane or hexane at a concentration of 1 mg/mL.

Working Standards: Create a series of working standards by serial dilution of the stock

solution to establish a calibration curve. Recommended concentrations range from 1 µg/mL

to 100 µg/mL.

Sample Matrix: For samples in a complex matrix, a sample preparation technique such as

solid-phase microextraction (SPME) may be employed to extract and concentrate the

analyte before injection.[2][4]

Gas Chromatography (GC) Conditions
Injector: Split/splitless injector, operated in splitless mode for trace analysis or with a split

ratio of 20:1 for higher concentrations.

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25

mm i.d., 0.25 µm film thickness).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Mass Spectrometry (MS) Conditions
Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.
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Mass Range: Scan from m/z 40 to 200.

Solvent Delay: 3 minutes.

Visualizations
GC-MS Experimental Workflow
The following diagram illustrates the general workflow for the analysis of 2,2-Dimethyl-1,3-
dithiane by GC-MS.
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A generalized workflow for GC-MS analysis.

Proposed Fragmentation Pathway
The following diagram illustrates a logical relationship for the fragmentation of 2,2-Dimethyl-
1,3-dithiane under electron ionization.
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A plausible fragmentation pathway for 2,2-Dimethyl-1,3-dithiane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mass Spectrometry of 2,2-Dimethyl-1,3-dithiane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486660#mass-spectrometry-data-for-2-2-dimethyl-
1-3-dithiane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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